Cas no 2229579-59-1 (2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene)

• Product Name: 2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene
• CAS No: 2229579-59-1
• MF: C₁₁H₈BrF₃
• MW: 277.080432891846
• CID: 5923254
• PubChem ID: 165973481
• Update Time: 2025-06-14

2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene
• 2229579-59-1
• EN300-1940602

• Inchi： 1S/C11H8BrF3/c1-3-7(2)9-5-4-8(6-10(9)12)11(13,14)15/h1,4-7H,2H3
• InChI Key： BMXIKHIYHCEYTE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1C(C#C)C

Computed Properties

• Exact Mass: 275.97615g/mol
• Monoisotopic Mass: 275.97615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene

Comprehensive Introduction to 2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene (CAS No. 2229579-59-1)

2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene (CAS No. 2229579-59-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic hydrocarbons, featuring a unique combination of a bromo substituent and a trifluoromethyl group on the benzene ring, along with a but-3-yn-2-yl side chain. Its molecular structure makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of small-molecule drugs and advanced materials.

The growing interest in 2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene is driven by its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing carbon-carbon bonds. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a sought-after building block in drug discovery. Additionally, the alkynyl group in the side chain offers versatility for further functionalization, aligning with the current trend toward click chemistry and modular synthesis.

In the context of sustainable chemistry, 2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene is being explored for its compatibility with green solvents and catalytic systems. With the increasing demand for environmentally friendly synthetic routes, this compound's reactivity under mild conditions positions it as a candidate for atom-efficient transformations. Recent studies have highlighted its utility in photoredox catalysis, a cutting-edge field that leverages visible light to drive chemical reactions, reducing energy consumption and waste generation.

The compound's structural motifs also align with trends in precision agriculture, where fluorinated compounds are increasingly used to design agrochemicals with improved efficacy and reduced environmental impact. Its bromo-substituted aromatic core facilitates derivatization, enabling the creation of tailored molecules for crop protection. This has sparked interest among researchers investigating next-generation pesticides and herbicides, particularly those targeting resistant pest strains.

From a commercial perspective, 2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene is gaining traction as a high-value intermediate in the fine chemicals market. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the rising demand from pharmaceutical and agrochemical industries. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure high purity and consistency, critical for its application in GMP-compliant processes.

In summary, 2-bromo-1-(but-3-yn-2-yl)-4-(trifluoromethyl)benzene (CAS No. 2229579-59-1) represents a versatile and strategically important compound in modern synthetic chemistry. Its unique structural features and broad applicability make it a focal point for innovation in drug discovery, material science, and sustainable agrochemistry. As research continues to uncover new reactivities and applications, this compound is poised to play a pivotal role in advancing these fields.